Cas no 1247601-45-1 (N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine)

• Product Name: N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine
• CAS No: 1247601-45-1
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5048941
• Update Time: 2025-10-05

N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-[(2,4,6-trimethylphenyl)methyl]cyclobutanamine
• N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine

• Inchi： 1S/C14H21N/c1-10-7-11(2)14(12(3)8-10)9-15-13-5-4-6-13/h7-8,13,15H,4-6,9H2,1-3H3
• InChI Key： OLMXFFMFSYLVNL-UHFFFAOYSA-N
• SMILES： N(CC1C(C)=CC(C)=CC=1C)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine

Comprehensive Overview of N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine (CAS No. 1247601-45-1)

N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine, with the CAS number 1247601-45-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a cyclobutanamine moiety with a 2,4,6-trimethylphenyl group, which contributes to its distinct chemical properties. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to interact with biological targets selectively.

The growing interest in N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine aligns with current trends in small molecule therapeutics and precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being explored for their modularity and adaptability in drug design. Online searches for terms such as "cyclobutanamine derivatives in medicine" and "trimethylphenyl-based bioactive compounds" reflect the public's curiosity about its potential.

From a synthetic chemistry perspective, CAS 1247601-45-1 presents intriguing challenges and opportunities. Its synthesis often involves multi-step organic reactions, including reductive amination and aryl methylation, which are topics frequently searched by chemistry enthusiasts and professionals. The compound's stability under various conditions makes it a candidate for further structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums.

Beyond pharmaceuticals, N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine has potential applications in material science. Its aromatic and aliphatic hybrid structure could be leveraged in designing novel polymeric materials or catalysts. Recent discussions in scientific communities highlight its possible role in green chemistry initiatives, where researchers seek sustainable alternatives to traditional chemical processes.

Safety and handling of CAS 1247601-45-1 are also critical discussion points. While not classified as hazardous, proper laboratory protocols must be followed, as with any fine chemical. Queries like "safe handling of cyclobutanamine derivatives" and "storage conditions for trimethylphenyl compounds" are common among laboratory personnel, emphasizing the need for clear guidelines.

In summary, N-[(2,4,6-Trimethylphenyl)methyl]cyclobutanamine (1247601-45-1) represents a versatile compound with broad interdisciplinary relevance. Its exploration continues to inspire innovations across drug development, material engineering, and sustainable chemistry, making it a subject of enduring scientific and industrial interest.